![molecular formula C20H34BO6.K B1149107 9-O-(1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranosyl)-9-boratabicyclo[3.3.1]nonane potassium salt CAS No. 101696-41-7](/img/no-structure.png)
9-O-(1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranosyl)-9-boratabicyclo[3.3.1]nonane potassium salt
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Overview
Description
1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranose is an important protected derivative of glucose . The 3-OH group can be directly manipulated, and the 5,6-O-isopropylidene protection is selectively cleavable .
Synthesis Analysis
The synthesis of 1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranose involves the use of sodium borohydride (1.6 g, 42.3 mmol) added in batches to a stirring solution of 1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranose-3-fructose1 (4.22 g, 16.34 mmol) in ethanol-water 10:1 (116 mL) at 0°C . The mixture is stirred until TLC shows no starting material (approximately 3 hours) .Molecular Structure Analysis
The molecular structure of 1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranose is represented by the empirical formula C12H20O6 . Its molecular weight is 260.28 .Chemical Reactions Analysis
The synthesis of 1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranose involves chemical reactions such as the reduction of the 3-OH group, leading to an allofuranose derivative .Physical And Chemical Properties Analysis
1,2:5,6-Di-O-isopropylidene-alpha-D-glucofuranose is a powder with a melting point of 109-113°C (lit.) . Its optical activity is [α]20/D -18°, c = 1% in H2O .Properties
101696-41-7 | |
Molecular Formula |
C20H34BO6.K |
Molecular Weight |
420.39 |
Origin of Product |
United States |
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